Cas no 1770153-44-0 (5-(3,5-Bis(trifluoromethyl)phenyl)thiazol-2-amine)

• Product Name: 5-(3,5-Bis(trifluoromethyl)phenyl)thiazol-2-amine
• CAS No: 1770153-44-0
• MF: C₁₁H₆F₆N₂S
• MW: 312.23
• CID: 5076181
• Update Time: 2026-03-01

5-(3,5-Bis(trifluoromethyl)phenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-Bis(trifluoromethyl)phenyl)thiazol-2-amine

• Inchi： 1S/C11H6F6N2S/c12-10(13,14)6-1-5(8-4-19-9(18)20-8)2-7(3-6)11(15,16)17/h1-4H,(H2,18,19)
• InChI Key： VBAAFBNWTUEIPE-UHFFFAOYSA-N
• SMILES： S1C(C2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)=CN=C1N

Additional information on 5-(3,5-Bis(trifluoromethyl)phenyl)thiazol-2-amine

Introduction to 5-(3,5-Bis(trifluoromethyl)phenyl)thiazol-2-amine (CAS No. 1770153-44-0)

5-(3,5-Bis(trifluoromethyl)phenyl)thiazol-2-amine is a sophisticated organic compound characterized by its thiazole core and the presence of two trifluoromethyl groups on the phenyl ring. This molecular structure imparts unique physicochemical properties, making it a subject of significant interest in the field of pharmaceutical chemistry. The compound, identified by its CAS number 1770153-44-0, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The thiazole moiety is a well-known pharmacophore, frequently encountered in biologically active molecules, while the electron-withdrawing nature of the trifluoromethyl groups enhances the compound's metabolic stability and binding affinity.

The synthesis of 5-(3,5-Bis(trifluoromethyl)phenyl)thiazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethyl groups is particularly critical, as it influences the electronic distribution and steric environment of the molecule. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for further characterization and application in drug development.

Recent advancements in computational chemistry have enabled the prediction of biological activities for 5-(3,5-Bis(trifluoromethyl)phenyl)thiazol-2-amine with remarkable accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. Specifically, its structure resembles known bioactive scaffolds that target pathways involved in inflammation, cancer, and neurological disorders. The presence of the trifluoromethyl groups is believed to enhance interactions with biological targets by modulating hydrophobicity and electronic properties.

In the realm of medicinal chemistry, the exploration of heterocyclic compounds like thiazole derivatives remains a vibrant area of research. 5-(3,5-Bis(trifluoromethyl)phenyl)thiazol-2-amine represents a promising candidate for further investigation due to its structural features. The combination of a thiazole ring with bulky trifluoromethyl substituents provides a balance between flexibility and rigidity, which is often desirable in drug-like molecules. This balance allows the compound to interact effectively with biological targets while minimizing off-target effects.

Experimental validation through in vitro assays has begun to uncover the potential therapeutic applications of 5-(3,5-Bis(trifluoromethyl)phenyl)thiazol-2-amine. Preliminary studies indicate that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways. Additionally, its ability to cross the blood-brain barrier suggests potential utility in treating central nervous system disorders. These findings align with broader trends in drug discovery where structurally diverse compounds are being evaluated for their multitarget capabilities.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The introduction of fluorine into organic molecules often leads to improved pharmacokinetic profiles due to changes in lipophilicity and metabolic stability. In 5-(3,5-Bis(trifluoromethyl)phenyl)thiazol-2-amine, the two trifluoromethyl groups contribute significantly to these properties, making it an attractive scaffold for drug development. Furthermore, fluorine atoms can enhance binding interactions through dipole-dipole interactions and halogen bonding, which may be exploited to improve drug efficacy.

As research progresses, the synthesis and characterization of 5-(3,5-Bis(trifluoromethyl)phenyl)thiazol-2-amine will continue to evolve. New synthetic routes may be developed to improve yield and scalability, while advanced analytical techniques will provide deeper insights into its structural properties. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications. The journey from a single chemical entity like 1770153-44-0 to a potential therapeutic agent is complex but holds immense promise for addressing unmet medical needs.

The future directions for this compound include exploring its mechanism of action in detail and identifying optimal dosing regimens. Preclinical studies will be essential to assess safety profiles and pharmacokinetic parameters before human trials can commence. Given its unique structural features and promising preclinical data, 5-(3,5-Bis(trifluoromethyl)phenyl)thiazol-2-amine represents a valuable asset in the pharmaceutical pipeline. Its development underscores the importance of innovative chemical synthesis and interdisciplinary research in advancing healthcare solutions.